2-[(4-methylbenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone

• IUPAC Name: [2-[(4-methylphenyl)methylsulfanyl]-1H-indol-3-yl]-[3-(trifluoromethyl)phenyl]diazene
• InChI: InChI=1S/C23H18F3N3S/c1-15-9-11-16(12-10-15)14-30-22-21(19-7-2-3-8-20(19)27-22)29-28-18-6-4-5-17(13-18)23(24,25)26/h2-13,27H,14H2,1H3
• InChI Key: XHXTUBVBICEQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=C(C3=CC=CC=C3N2)N=NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C23H18F3N3S
• Molecular Weight: 425.5 g/mol

Description

The compound “2-[(4-methylbenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone” is a chemical substance with the CAS number 478043-97-9. It has a molecular formula of C23H18F3N3S and a molar mass of 425.47.

Synthesis Analysis

Unfortunately, I was unable to find specific information on the synthesis of this compound from the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, and density of this compound are not available in the current resources.

Scientific Research Applications

Antibacterial Activity

Research on various hydrazone derivatives, including those with sulfanyl groups, has shown moderate to potent antibacterial activity against pathogens like Staphylococcus aureus, Staphylococcus epidermidis, and Streptococcus pyogenes. These findings suggest that compounds with hydrazone groups and sulfanyl substituents might be explored for their antibacterial properties (Ergenç, Durgun, & Otük, 1992).

Optical Applications

A study on hydrazones revealed their potential in nonlinear optical applications, indicating that compounds with similar structures could be candidates for optical device applications, such as optical limiters and switches. This highlights the potential use of the specified compound in developing materials with desirable optical properties (Naseema et al., 2010).

Material Science

Compounds with sulfanyl groups have been used in the synthesis of materials with high refractive indices and small birefringences, pointing to applications in the development of optical materials with specific desirable properties for technological applications (Tapaswi et al., 2015).

Synthesis and Chemical Transformations

Studies on sulfanylation reactions and the use of sulfanyl groups in organic synthesis suggest that compounds like "2-[(4-methylbenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone" could play a role in facilitating novel synthetic routes or transformations, especially in constructing complex organic molecules (Zhang et al., 2018).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources.

Safety and Hazards

The safety and hazard information for this compound is not specified in the available resources. It’s important to handle all chemical substances with appropriate safety measures.

Future Directions

The future directions and potential applications of this compound are not specified in the current resources.